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Compound of Interest

Compound Name: Cyclopentyl ether

Cat. No.: B160416 Get Quote

Cyclopentyl Methyl Ether (CPME): Technical
Support Center
This guide provides essential safety information, handling procedures, and emergency

protocols for the use of Cyclopentyl Methyl Ether (CPME) in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Cyclopentyl Methyl Ether (CPME) and why is it considered a "greener" solvent?

A1: Cyclopentyl methyl ether (CPME), also known as methoxycyclopentane, is a hydrophobic

ether solvent.[1] It is considered a greener alternative to other ether solvents like

Tetrahydrofuran (THF), 2-Methyl-THF, and Dioxane for several reasons.[2][3] These include its

low tendency to form explosive peroxides, high stability under both acidic and basic conditions,

a high boiling point (106 °C), and low water solubility, which simplifies recovery and reduces

waste.[1][2][3][4]

Q2: What are the primary hazards associated with CPME? A2: CPME is classified as a highly

flammable liquid and vapor (H225).[5][6][7] It is harmful if swallowed (H302), causes skin

irritation (H315), and causes serious eye irritation (H319).[5][7] Inhalation of vapors may cause

drowsiness and dizziness.[8]
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Q3: What Personal Protective Equipment (PPE) should be worn when handling CPME? A3:

When handling CPME, the following PPE is required:

Eye/Face Protection: Safety glasses with side shields or chemical goggles.[5][8][9] A face

shield may be necessary for larger quantities.[7]

Skin Protection: Chemical-resistant gloves (e.g., PVC) and a lab coat or a complete suit

protecting against chemicals for larger-scale operations.[5][7][8] Flame-retardant antistatic

protective clothing is also recommended.[7]

Respiratory Protection: Use in a well-ventilated area is crucial.[9] If ventilation is inadequate

or there is a risk of inhaling vapors, a suitable respirator with an appropriate filter (e.g., type

ABEK) should be used.[5][7][10]

Q4: How should CPME be stored safely in the laboratory? A4: CPME should be stored in a

tightly closed container in a cool, dry, and well-ventilated place.[6][7] The storage area should

be a designated flame-proof area, away from heat, sparks, open flames, and other ignition

sources.[6][8][11] It is sensitive to air and light and may be handled and stored under an inert

gas.[7][10] Containers should be dated when opened and periodically tested for the presence

of peroxides.[12]

Q5: What chemicals are incompatible with CPME? A5: Avoid contact with strong oxidizing

agents (e.g., nitrates, perchlorates, chlorine bleaches) and strong acids, as these can result in

ignition or violent reactions.[8][9][13]

Q6: Does CPME form explosive peroxides like other ethers? A6: CPME has a very low

tendency to form explosive peroxides compared to solvents like THF and diisopropyl ether.[3]

[4][14] However, the risk is not zero, and peroxidation can occur, especially if the solvent is

concentrated by evaporation.[9][12] Commercially available CPME is often supplied with an

inhibitor, such as Butylated Hydroxytoluene (BHT), for safety.[3][4][14] Should crystals form in

the liquid, it may indicate dangerous peroxide formation, and the container should only be

opened by professionals.[12][13]

Q7: How should I dispose of waste CPME? A7: CPME and its container must be disposed of as

hazardous waste.[8] All waste must be handled in accordance with local, state, and federal

regulations.[8] Consider disposal options such as offering surplus to a licensed disposal
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company or burning in a chemical incinerator equipped with an afterburner and scrubber.[7] Do

not allow the product to enter drains.[6][7]

Troubleshooting Guides
Q1: What should I do in the event of a CPME spill? A1: The response depends on the size of

the spill.

Minor Spills: Immediately remove all sources of ignition.[8][9] Ensure you are wearing

appropriate PPE, avoid breathing vapors, and ensure the area is well-ventilated.[9][15]

Contain the spill and absorb it with a non-combustible material like vermiculite, sand, or

earth.[9][15] Collect the residue and place it in a sealed, labeled container for hazardous

waste disposal.[9]

Major Spills: Evacuate all personnel from the area and move upwind.[8] Alert your

institution's emergency responders immediately, informing them of the location and nature of

the hazard.[8]

Q2: What are the first aid measures for CPME exposure? A2: Immediate action is critical.

Always show the Safety Data Sheet (SDS) to the attending physician.[6][7][10]

Eye Contact: Immediately rinse cautiously with fresh running water for at least 15 minutes,

holding the eyelids open.[5][8] Remove contact lenses if present and easy to do.[5][6] Seek

medical attention.[5]

Skin Contact: Take off all contaminated clothing immediately.[6] Flush the skin and hair with

running water and soap, if available.[5][8]

Inhalation: Move the person to fresh air and keep them warm and at rest in a position

comfortable for breathing.[5][8]

Ingestion: Rinse the mouth with water.[5][7] Call a poison center or doctor for advice.[5] Do

not induce vomiting.

Q3: How should a fire involving CPME be handled? A3: CPME is highly flammable.
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Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[5][6][7][8] A water spray can be used to cool unopened containers.[7][12]

Unsuitable Media: Do not use a heavy water stream, as it may spread the fire.[5]

Firefighting Procedure: Alert emergency responders.[8] For large fires, consider evacuation.

[8] Firefighters should wear self-contained breathing apparatus and full protective gear.[5][7]

Q4: I suspect my old container of CPME may have formed peroxides. What should I do? A4:

Do not attempt to open a container if solid crystals are visible, as this indicates a severe

explosion hazard.[12] In this case, contact your institution's environmental health and safety

office or a professional disposal service immediately.[13] To test for peroxides, commercially

available test strips can be used. If peroxides are present, they can be removed by passing the

solvent through a column of activated alumina or by shaking with a 5% aqueous solution of

ferrous sulfate.[8] Any materials used to remove peroxides must be disposed of safely.[8]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of Cyclopentyl Methyl

Ether.
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Property Value References

Molecular Formula C₆H₁₂O [1][2][6]

Molecular Weight 100.16 g/mol [2][5][6]

Boiling Point 106 °C (223 °F) [1][2][5][11][16]

Melting Point -140 °C (-220 °F) [2][5][11][16]

Flash Point -1 °C (30.2 °F) [2][5][11][12][16]

Auto-ignition Temperature 180 °C (356 °F) [2][5][11][16]

Explosive Limits 1.1% (Lower), 9.9% (Upper) [2][8][16]

Density / Specific Gravity 0.86 g/cm³ at 20 °C [2][8][16]

Vapor Density (Air=1) ~3.5 [8][16]

Solubility in Water Low (0.3 - 1.1 g/100g ) [1][2]

Experimental Protocols
Protocol 1: Safe Transfer of Flammable Liquids (CPME)

This protocol minimizes the risk of ignition from static electricity discharge when transferring

CPME from one metal container to another.

Methodology:

Work Area Preparation: Ensure the transfer is performed in a well-ventilated area, preferably

within a chemical fume hood.[9] Remove all potential ignition sources from the vicinity.[9]

Gather Equipment: Obtain the source container of CPME, the receiving metal container, and

grounding and bonding wires with clamps.

Personal Protective Equipment: Don appropriate PPE, including safety goggles, chemical-

resistant gloves, and a flame-retardant lab coat.[7][9]
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Grounding: Connect a grounding wire from the source container to a known ground (e.g., a

metal water pipe or a designated grounding point on the fume hood). This dissipates static

charge from the container to the earth.[9][11]

Bonding: Connect a bonding wire between the source container and the receiving container.

[9][11] This equalizes the electrical potential between the two containers, preventing a spark

from jumping between them.

Transfer: With the containers properly grounded and bonded, proceed with the transfer. Use

non-sparking tools if needed.[9][11] Pour slowly and carefully to minimize splashing and

vapor generation.

Completion: Once the transfer is complete, securely seal both containers. Remove the

bonding wire first, then the grounding wire. Store the CPME according to proper procedures.

Protocol 2: Small Spill Cleanup Procedure

This protocol provides a step-by-step guide for managing a small, incidental spill of CPME (less

than 1 liter).

Methodology:

Alert & Secure: Notify others in the immediate area of the spill.[17] Eliminate all ignition

sources (e.g., turn off hot plates, unplug equipment).[15][18]

Assess & Protect: Evaluate the spill and ensure you can clean it up safely. Don the

appropriate PPE, including safety goggles, gloves, and a lab coat.[17][18]

Ventilate: Increase ventilation in the area by opening a fume hood sash.[15]

Contain: If the spill is spreading, create a dike around the spill's perimeter using an inert,

non-combustible absorbent material (vermiculite, sand, etc.).[15][17][18]

Absorb: Slowly apply the absorbent material over the entire spill, working from the outside in.

[17] Allow the CPME to be fully absorbed.
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Collect: Using non-sparking tools (e.g., plastic dustpan), carefully sweep up the absorbed

material.[9][18]

Package for Disposal: Place the contaminated absorbent material into a leak-proof, sealable

container.[17] Label the container clearly as "Hazardous Waste: Cyclopentyl Methyl Ether"

and include the date.

Decontaminate: Clean the spill surface with soap and water.[17] If the chemical is highly

toxic, the rinse water should also be collected as hazardous waste.[17]

Dispose & Restock: Arrange for the disposal of the hazardous waste container through your

institution's established procedures.[17] Restock any spill kit supplies that were used.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclopentyl methyl ether - Wikipedia [en.wikipedia.org]

2. grokipedia.com [grokipedia.com]

3. pubs.acs.org [pubs.acs.org]

4. A new solvent for green chemistry [manufacturingchemist.com]

5. lobachemie.com [lobachemie.com]

6. chemicalbook.com [chemicalbook.com]

7. cdhfinechemical.com [cdhfinechemical.com]

8. datasheets.scbt.com [datasheets.scbt.com]

9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

10. sigmaaldrich.com [sigmaaldrich.com]

11. Laboratory Chemicals | Alpha Chemika [alphachemika.co]

12. geneseo.edu [geneseo.edu]

13. fishersci.com [fishersci.com]

14. pubs.acs.org [pubs.acs.org]

15. jk-sci.com [jk-sci.com]

16. Span Chemie - Laboratory Chemicals, Lab Chemicals, Analytical Reagents, Laboratory
Reagents, Lab Reagents, and Fine Chemicals from Span Chemie, Mumbai, India
[spanlab.in]

17. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety
[ehs.cornell.edu]

18. ccny.cuny.edu [ccny.cuny.edu]

To cite this document: BenchChem. ["handling and safety precautions for cyclopentyl methyl
ether in the lab"]. BenchChem, [2025]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b160416?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cyclopentyl_methyl_ether
https://grokipedia.com/page/Cyclopentyl_methyl_ether
https://pubs.acs.org/doi/10.1021/op0680136
https://manufacturingchemist.com/a-new-solvent-for-green-chemistry--58384
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYCLOPENTYL-METHYL-ETHER-CPME-CASNO-5614-37-03139-EN.aspx
https://www.chemicalbook.com/msds/cyclopentyl-methyl-ether.pdf
https://www.cdhfinechemical.com/images/product/msds/37_942538532_CyclopentylMethylEther-CASNO-5614-37-9-MSDS.pdf
https://datasheets.scbt.com/sc-252651.pdf
https://store.apolloscientific.co.uk/storage/msds/OR55202_msds.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sial/791962
https://www.alphachemika.co/msds_html/2650/CYCLOPENTYL_METHYL_ETHER__CPME__AR.html
https://www.geneseo.edu/sites/default/files/2023-09/cyclopentyl%20methyl%20ehter%20SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC397251000&countryCode=US&language=en
https://pubs.acs.org/doi/pdf/10.1021/op0680136
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://spanlab.in/product/cyclopentyl-methyl-ether-cpme-9990-ar
https://spanlab.in/product/cyclopentyl-methyl-ether-cpme-9990-ar
https://spanlab.in/product/cyclopentyl-methyl-ether-cpme-9990-ar
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.benchchem.com/product/b160416#handling-and-safety-precautions-for-cyclopentyl-methyl-ether-in-the-lab
https://www.benchchem.com/product/b160416#handling-and-safety-precautions-for-cyclopentyl-methyl-ether-in-the-lab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b160416#handling-and-safety-precautions-for-
cyclopentyl-methyl-ether-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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